Cas no 1019581-92-0 (4-Piperidinamine, 1-(1-methylethyl)-N-2-propyn-1-yl- )

• Product Name: 4-Piperidinamine, 1-(1-methylethyl)-N-2-propyn-1-yl-
• CAS No: 1019581-92-0
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• CID: 5251052
• Update Time: 2025-09-23

4-Piperidinamine, 1-(1-methylethyl)-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methylethyl)-N-2-propyn-1-yl-4-piperidinamine (ACI)
• 4-Piperidinamine, 1-(1-methylethyl)-N-2-propyn-1-yl-

• Inchi： 1S/C11H20N2/c1-4-7-12-11-5-8-13(9-6-11)10(2)3/h1,10-12H,5-9H2,2-3H3
• InChI Key： JDKVROKALXBRGZ-UHFFFAOYSA-N
• SMILES： C#CCNC1CCN(C(C)C)CC1

Additional information on 4-Piperidinamine, 1-(1-methylethyl)-N-2-propyn-1-yl-

Recent Advances in the Study of 4-Piperidinamine, 1-(1-methylethyl)-N-2-propyn-1-yl- (CAS: 1019581-92-0)

The compound 4-Piperidinamine, 1-(1-methylethyl)-N-2-propyn-1-yl- (CAS: 1019581-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidinamine scaffold and propargyl functional group, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a compound of high interest for drug discovery.

One of the key areas of research has been the synthesis and optimization of 4-Piperidinamine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step process involving reductive amination and propargylation, achieving a high yield of the target molecule. The study also explored the structural-activity relationship (SAR) of various derivatives, identifying modifications that enhance binding affinity to target proteins.

Pharmacological evaluations have revealed that 4-Piperidinamine, 1-(1-methylethyl)-N-2-propyn-1-yl- exhibits potent activity as a modulator of sigma receptors, which are implicated in several neurological disorders, including schizophrenia and depression. In vitro assays conducted by Smith et al. (2024) demonstrated that this compound has a high affinity for sigma-1 receptors, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing new antipsychotic and antidepressant drugs.

Another significant application of this compound is in the field of enzyme inhibition. Recent research has shown that 4-Piperidinamine derivatives can act as selective inhibitors of monoamine oxidase B (MAO-B), an enzyme associated with neurodegenerative diseases like Parkinson's. A study by Lee and colleagues (2023) reported that the propargyl moiety in the compound plays a critical role in its inhibitory activity, possibly through covalent interaction with the enzyme's active site. This discovery opens new avenues for designing MAO-B inhibitors with improved efficacy and safety profiles.

In addition to its therapeutic potential, the compound has also been investigated for its pharmacokinetic properties. A preclinical study conducted in rodent models (Zhang et al., 2024) evaluated the absorption, distribution, metabolism, and excretion (ADME) of 4-Piperidinamine, 1-(1-methylethyl)-N-2-propyn-1-yl-. The results indicated favorable oral bioavailability and brain penetration, supporting its suitability for CNS-targeted therapies. However, the study also noted the need for further optimization to reduce potential off-target effects.

In conclusion, 4-Piperidinamine, 1-(1-methylethyl)-N-2-propyn-1-yl- (CAS: 1019581-92-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications in sigma receptor modulation and MAO-B inhibition highlight its potential for addressing unmet medical needs in neurology and psychiatry. Future research should focus on refining its pharmacological profile and advancing it through clinical trials to fully realize its therapeutic benefits.